Cas no 469904-32-3 ((Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane)

• Product Name: (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane
• CAS No: 469904-32-3
• MF: C₈H₄F₁₃Si
• MW: 375.1821
• MDL: MFCD08702786
• CID: 930647
• PubChem ID: 21696434
• Update Time: 2025-11-02

(Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane Chemical and Physical Properties

Names and Identifiers

• (tridecafluoro-1,1,2,2-tetrahydrooctyl)silane
• LogP
• (1H,1H,2H,2H-Perfluorooctyl)silane
• CID 21696434
• (3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl)silane
• MFCD08702786
• 469904-32-3
• (Tridecafluoro-1,1,2,2-Tetrahydroctyl)Silane
• SCHEMBL557700
• VOQAYXRZKLHBCS-UHFFFAOYSA-N
• (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane

• MDL： MFCD08702786
• Inchi： 1S/C8H4F13Si/c9-3(10,1-2-22)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2H2
• InChI Key： VOQAYXRZKLHBCS-UHFFFAOYSA-N
• SMILES： [Si]C([H])([H])C([H])([H])C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 378.01100
• Monoisotopic Mass: 374.9874678 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 375.18
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.446 g/cm3
• Boiling Point: 75 ºC (25 Torr)
• Flash Point: 37.2±27.3 ºC,
• Refractive Index: 1.3184
• PSA: 0.00000
• LogP: 3.89900

(Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane Security Information

• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane

Recent Advances in the Application of (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane (CAS: 469904-32-3) in Chemical Biology and Pharmaceutical Research

The compound (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane (CAS: 469904-32-3) has garnered significant attention in recent years due to its unique chemical properties and versatile applications in chemical biology and pharmaceutical research. This fluorinated silane derivative is characterized by its high hydrophobicity, chemical stability, and ability to modify surface properties, making it a valuable tool in drug delivery systems, biomaterial coatings, and diagnostic assays.

Recent studies have explored the use of (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane in enhancing the performance of drug delivery vehicles. For instance, researchers have demonstrated its efficacy in creating hydrophobic coatings for nanoparticles, which improve their stability in biological environments and enhance targeted delivery to specific tissues. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has also been leveraged to develop biosensors with improved sensitivity and specificity.

In the realm of biomaterials, (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane has been employed to modify the surface properties of medical implants, reducing protein adsorption and bacterial adhesion. This application is particularly relevant in the development of infection-resistant coatings for orthopedic and cardiovascular implants. Recent in vitro and in vivo studies have shown promising results, with treated surfaces exhibiting significantly lower rates of biofilm formation compared to untreated controls.

Another emerging application of (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane is in the field of microfluidics and lab-on-a-chip devices. Its hydrophobic properties enable precise control of fluid flow and droplet formation, which is critical for high-throughput screening and point-of-care diagnostics. Researchers have successfully integrated this compound into microfluidic channels to create stable, long-lasting hydrophobic barriers, facilitating the development of more efficient and reliable diagnostic platforms.

Despite these advancements, challenges remain in the large-scale synthesis and application of (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane. Issues such as batch-to-batch variability and the need for optimized reaction conditions are areas of active investigation. Recent studies have focused on developing more efficient synthetic routes and purification methods to address these challenges and ensure consistent performance in biomedical applications.

Looking ahead, the potential of (Tridecafluoro-1,1,2,2-tetrahydrooctyl)silane in chemical biology and pharmaceutical research is vast. Ongoing studies are exploring its use in novel drug formulations, advanced biomaterials, and next-generation diagnostic tools. As researchers continue to uncover its full potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare and biotechnology.